Cas no 30081-72-2 (4-hydroxy-2H-isoquinolin-1-one)

• Product Name: 4-hydroxy-2H-isoquinolin-1-one
• CAS No: 30081-72-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD01013785
• CID: 317157
• PubChem ID: 231920
• Update Time: 2025-04-19

4-hydroxy-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1(2H)-Isoquinolinone
• 1(2H)-Isoquinolinone,4-hydroxy-
• 4-hydroxy-2H-isoquinolin-1-one
• 4-hydroxyisoquinolin-1(2H)-one
• 1,4-Dihydroxy-isochinolin
• 1,4-Dihydroxyisoquinoline
• 1,4-Isoquinolinediol
• 4-hydroxyisocarbostyril
• Isochinolin-1,4-diol
• isoquinoline-1,4-diol
• NSC 28792
• NSC 67757
• NSC28792
• DTXSID40282924
• SCHEMBL10642216
• A820184
• 4-oxidanyl-2~{H}-isoquinolin-1-one
• FT-0769544
• SY201334
• Z276119362
• U8N
• 4 -hydroxyisocarbostyril
• MFCD01013785
• SCHEMBL1264071
• isoquinoline 1,4-diol
• NSC-67757
• AKOS016006498
• AKOS006228051
• NSC-28792
• NSC67757
• AMY16185
• EN300-211243
• 4-hydroxy-1,2-dihydroisoquinolin-1-one
• KOJRWXLHYKLCFJ-UHFFFAOYSA-N
• 30081-72-2
• DB-068212
• AC-907/34120042

• MDL： MFCD01013785
• Inchi： 1S/C9H7NO2/c11-8-5-10-9(12)7-4-2-1-3-6(7)8/h1-5,11H,(H,10,12)
• InChI Key： KOJRWXLHYKLCFJ-UHFFFAOYSA-N
• SMILES： OC1=CNC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.376
• Boiling Point: 440.1°C at 760 mmHg
• Flash Point: 220°C
• Refractive Index: 1.657
• PSA: 53.09000
• LogP: 1.23370

4-hydroxy-2H-isoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD238521)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives